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Compound of Interest

Compound Name:
Hydroxyprogesterone Caproate-

d11

Cat. No.: B15605345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxyprogesterone Caproate-
d11, a deuterated analog of the synthetic progestin Hydroxyprogesterone Caproate. This

document details its chemical properties, primary applications, and the underlying mechanism

of action of its non-deuterated counterpart. Furthermore, it includes detailed experimental

protocols for synthesis and analysis, alongside visual representations of key biological

pathways and experimental workflows.

Core Concepts: Understanding
Hydroxyprogesterone Caproate-d11
Hydroxyprogesterone Caproate-d11 is a stable, isotopically labeled version of

Hydroxyprogesterone Caproate. The "d11" designation indicates that eleven hydrogen atoms in

the molecule have been replaced with deuterium, a heavy isotope of hydrogen. This

substitution results in a molecule with a higher molecular weight than its non-deuterated

counterpart, a property that is crucial for its primary application.
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The primary use of Hydroxyprogesterone Caproate-d11 is as an internal standard in

analytical chemistry, particularly in pharmacokinetic and metabolic studies of

Hydroxyprogesterone Caproate using mass spectrometry-based methods like Liquid

Chromatography-Mass Spectrometry (LC-MS). Its chemical behavior is nearly identical to the

non-deuterated drug, allowing it to be processed alongside the analyte of interest in a biological

sample. However, its increased mass allows it to be distinguished by the mass spectrometer,

enabling precise and accurate quantification of the parent drug by correcting for variations in

sample preparation and instrument response.

Primary Use of the Parent Compound:
Hydroxyprogesterone Caproate
Hydroxyprogesterone caproate is a synthetic progestin that has been primarily used to reduce

the risk of preterm birth in pregnant women with a history of at least one spontaneous preterm

birth.[1][2][3] It is an ester derivative of 17α-hydroxyprogesterone, a naturally occurring

progestogen.[1] While its approval in the United States was withdrawn in 2023, it remains a

significant compound of study in reproductive health.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Hydroxyprogesterone Caproate-d11
and its non-deuterated analog is presented below.

Property
Hydroxyprogesterone
Caproate-d11

Hydroxyprogesterone
Caproate

Molecular Formula C₂₇D₁₁H₂₉O₄ C₂₇H₄₀O₄

Molecular Weight 439.672 g/mol 428.60 g/mol

Accurate Mass 439.362 428.292659768

Appearance Off-White Solid Off-White Solid

Solubility
Slightly soluble in chloroform

and methanol

Slightly soluble in chloroform

and methanol

CAS Number Not available 630-56-8
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Mechanism of Action: The Progesterone Receptor
Signaling Pathway
Hydroxyprogesterone caproate, being a synthetic progestin, exerts its biological effects by

acting as an agonist for the progesterone receptor (PR).[1][4] The mechanism of action is

complex and involves both classical genomic and rapid non-genomic signaling pathways.[5][6]

[7]

Classical Genomic Pathway:

Ligand Binding: Hydroxyprogesterone caproate enters the target cell and binds to the

progesterone receptor (PR) located in the cytoplasm or nucleus.

Dimerization and Nuclear Translocation: Upon binding, the receptor undergoes a

conformational change, dimerizes, and translocates to the nucleus.

DNA Binding and Gene Transcription: In the nucleus, the PR dimer binds to specific DNA

sequences known as progesterone response elements (PREs) in the promoter regions of

target genes.

Regulation of Gene Expression: This binding modulates the transcription of genes involved

in maintaining uterine quiescence, reducing inflammation, and promoting cervical integrity,

thereby helping to prevent preterm labor.[8]

Non-Genomic (Rapid) Pathway:

Recent evidence suggests that a subpopulation of PR located outside the nucleus can mediate

rapid, non-genomic effects.

Extra-nuclear Receptor Activation: Hydroxyprogesterone caproate can bind to PRs

associated with the cell membrane or in the cytoplasm.

Activation of Kinase Cascades: This binding can rapidly activate intracellular signaling

cascades, such as the Src/Ras/Raf/MEK/ERK (MAPK) pathway.[6][9]

Modulation of Cellular Function: These signaling pathways can influence various cellular

processes, including ion channel activity and the phosphorylation of other proteins,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://en.wikipedia.org/wiki/Hydroxyprogesterone_caproate
https://www.youtube.com/watch?v=dF6yPCxz-zM
https://pubmed.ncbi.nlm.nih.gov/27380738/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00007/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3924551/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-hydroxyprogesterone-caproate
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00007/full
https://mayoclinic.elsevierpure.com/en/publications/the-role-and-mechanism-of-progesterone-receptor-activation-of-ext/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


contributing to the overall physiological response.

Extracellular Space

Target Cell

Cytoplasm
Nucleus

Hydroxyprogesterone
Caproate

Progesterone
Receptor (PR)

Binds

Src KinaseActivates
(Non-Genomic) PR-HPC Complex

Conformational
Change

Heat Shock
Proteins

Dissociates

PR Dimer

Dimerization

PR Dimer
Nuclear

Translocation

MAPK Pathway
(Ras/Raf/MEK/ERK) Modulation of

Gene Transcription

Influences

Progesterone
Response Element (PRE)

Binds
mRNA

Click to download full resolution via product page

Caption: Progesterone Receptor Signaling Pathway.

Experimental Protocols
Synthesis of Hydroxyprogesterone Caproate
A common method for the synthesis of Hydroxyprogesterone Caproate involves the

esterification of 17α-hydroxyprogesterone with n-hexanoic acid or its derivative.[10][11][12]

Materials:

17α-hydroxyprogesterone

n-Hexanoic acid (or n-hexanoyl chloride)

Pyridine
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p-Toluenesulfonic acid

Toluene

Ethanol

Concentrated Hydrochloric Acid

Procedure:

Esterification:

In a three-necked flask, dissolve 17α-hydroxyprogesterone in toluene.

Add n-hexanoic acid, pyridine, and p-toluenesulfonic acid.

Heat the reaction mixture to 110-120°C for approximately 3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

toluene, pyridine, and excess n-hexanoic acid.

Alcoholysis and Purification:

To the concentrated residue, add ethanol and a small amount of concentrated hydrochloric

acid.

Reflux the mixture for 2 hours to hydrolyze any diester byproducts.

Monitor the completion of hydrolysis by TLC.

Cool the reaction mixture to below 5°C to precipitate the crude Hydroxyprogesterone

Caproate.

Filter the crude product and dry it.

Recrystallize the crude product from ethanol to obtain purified Hydroxyprogesterone

Caproate.
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Synthesis of Hydroxyprogesterone Caproate-d11
(Proposed)
While a specific protocol for Hydroxyprogesterone Caproate-d11 is not readily available in

the literature, a plausible synthesis would involve using a deuterated precursor. A potential

route is the esterification of 17α-hydroxyprogesterone with deuterated caproic acid (caproic

acid-d11).

Proposed Precursor: Caproic acid-d11 (C₅D₁₁COOH)

The synthesis would follow a similar procedure to the non-deuterated compound, substituting

caproic acid with caproic acid-d11. The reaction conditions would likely need optimization to

ensure efficient incorporation of the deuterated chain.
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Synthesis of Hydroxyprogesterone Caproate
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Caption: Synthesis Workflow for Hydroxyprogesterone Caproate.
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Analytical Protocol: Quantification of
Hydroxyprogesterone Caproate in Human Plasma using
LC-MS/MS with Hydroxyprogesterone Caproate-d11 as
an Internal Standard
This protocol is adapted from published methods for the analysis of Hydroxyprogesterone

Caproate in biological matrices.[13][14][15][16]

1. Sample Preparation (Solid Phase Extraction - SPE):

To 400 µL of human plasma, add 25 µL of the internal standard working solution

(Hydroxyprogesterone Caproate-d11 in methanol).

Dilute the sample with 1 mL of water.

Condition an Oasis® HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the diluted plasma sample onto the SPE cartridge under vacuum.

Wash the cartridge with 1 mL of 50% methanol.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluent to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC) System:

Column: Waters C18 Symmetry analytical column (e.g., 3.5 µm, 2.1 x 50 mm).[14]

Mobile Phase A: 5% methanol in water with 0.1% formic acid and 2mM ammonium

acetate.[14]

Mobile Phase B: Methanol with 0.1% formic acid and 2mM ammonium acetate.[14]
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Flow Rate: 0.3 mL/min.[14]

Gradient: A suitable gradient to separate the analyte from matrix components.

Injection Volume: 10-20 µL.

Mass Spectrometry (MS) System:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Hydroxyprogesterone Caproate: m/z 429.2 → 313.1 and m/z 429.2 → 271.1.[13]

Hydroxyprogesterone Caproate-d11: The precursor ion will be approximately m/z

440.4. The product ions would need to be determined experimentally but would be

expected to be shifted by the mass of the deuterium atoms on the caproate moiety.

Instrument Parameters: Optimize parameters such as capillary voltage, source

temperature, desolvation temperature, and collision energy for maximum signal intensity.

3. Data Analysis:

Quantify the concentration of Hydroxyprogesterone Caproate by calculating the peak area

ratio of the analyte to the internal standard (Hydroxyprogesterone Caproate-d11) and

comparing it to a calibration curve prepared with known concentrations of the non-deuterated

drug and a fixed concentration of the internal standard.
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Caption: LC-MS/MS Analytical Workflow.
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Conclusion
Hydroxyprogesterone Caproate-d11 is an indispensable tool for researchers and drug

development professionals involved in the study of Hydroxyprogesterone Caproate. Its use as

an internal standard ensures the accuracy and reliability of quantitative analytical methods,

which are fundamental for pharmacokinetic and metabolism studies. A thorough understanding

of the synthesis, analytical methodologies, and the biological mechanism of action of the parent

compound, as detailed in this guide, is essential for its effective application in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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